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Compound of Interest

Compound Name: Acetyl-Amylin (8-37) (mouse, rat)

CAS No.: 178603-82-2

Cat. No.: B599868 Get Quote

Executive Summary
For the preparation of stable, high-concentration stock solutions of Acetyl-Amylin (8-37),

anhydrous Dimethyl Sulfoxide (DMSO) is the optimal solvent.

While aqueous buffers may dissolve the peptide initially, they pose a significant risk of

"seeding" amyloid fibril formation (especially with the human sequence) or adsorption to

surfaces. DMSO ensures complete solubilization, disrupts potential pre-aggregates, and

prevents hydrolysis during frozen storage.

Parameter Recommendation

Optimal Solvent 100% Anhydrous DMSO (Cell Culture Grade)

Alternative Solvent
50% Acetic Acid (Only if DMSO is strictly

contraindicated)

Stock Concentration 1 mM (approx. 3.2 mg/mL) or 1 mg/mL

Storage Temperature -20°C (Short term) or -80°C (Long term)

Working Dilution
Dilute into aqueous buffer immediately prior to

use.
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Scientific Rationale & Physicochemical Analysis
To understand why DMSO is required, we must analyze the peptide's sequence and

aggregation mechanics.

Sequence & Amyloidogenic Potential
Acetyl-Amylin (8-37) lacks the N-terminal region (residues 1-7) but retains the core

amyloidogenic domain (residues 20-29).

Human Sequence:Ac-ATQRLANFLVHSSNNFGAILSSTNVGSNTY-NH2[1]

Risk: Contains the GAILS motif (24-28), which drives beta-sheet formation and fibrillation.

Even without the full length, the human fragment can form aggregates in neutral aqueous

solution over time.

Rat Sequence (AC187):Ac-ATQRLANFLVRSSNNLGPVLPPTNVGSNTY-NH2

Risk: Contains proline substitutions (GPVLP) which disrupt beta-sheets. While more

soluble than the human variant, the N-terminal acetylation increases hydrophobicity,

making water solubility slower and less reliable for high-concentration stocks.

The "Water Trap"
Dissolving amylin peptides directly in PBS or water (pH 7.4) is a common error.

Isoelectric Point (pI): The peptide has a pI near 9-10 (due to Arg/Lys/His residues). At neutral

pH (7.4), it is positively charged, which aids solubility, but the hydrophobic core drives

aggregation.

Fibrillation: In water, the human sequence exists in a dynamic equilibrium between

monomers and oligomers. Over time (hours to days), oligomers nucleate into fibrils,

precipitating out of solution and losing biological activity.

Surface Adsorption: Hydrophobic peptides adhere to plastic (polypropylene) tubes in

aqueous solution, leading to significant loss of effective concentration.

Why DMSO?
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Aprotic Solvation: DMSO is a polar aprotic solvent that effectively solvates both the

hydrophobic core and the polar side chains.

Structure Disruption: DMSO prevents the formation of inter-molecular hydrogen bonds

required for beta-sheet/fibril formation, "freezing" the peptide in a monomeric state.

Sterility & Stability: DMSO is bacteriostatic and does not support hydrolysis, allowing stock

solutions to be stored for months without degradation.

Protocol: Preparation of Acetyl-Amylin (8-37) Stock
Solution
Safety Note: Wear gloves, lab coat, and safety glasses. Handle DMSO in a fume hood if

possible.

Materials Required[2][3][4][5][6][7][8]
Lyophilized Acetyl-Amylin (8-37) (Store desiccated at -20°C until use).

Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9% purity).

Low-binding microcentrifuge tubes (e.g., Eppendorf LoBind).

Vortex mixer and Ultrasonic bath.

Step-by-Step Methodology
Phase 1: Equilibration

Remove the peptide vial from the freezer.

Critical Step: Allow the vial to equilibrate to room temperature for at least 30 minutes inside a

desiccator.

Reasoning: Opening a cold vial introduces atmospheric moisture, which condenses on the

hygroscopic peptide, causing hydrolysis and weighing errors.

Phase 2: Solvent Calculation
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Calculate the volume of DMSO needed for a 1 mM stock.

Formula:

Example: For 1 mg (1000 µg) of Human Acetyl-Amylin (8-37) (MW ≈ 3225 g/mol ):

Phase 3: Reconstitution
Centrifuge the peptide vial at 10,000 x g for 1 minute to pellet the powder.

Add the calculated volume of 100% DMSO to the vial.

Note: Do not use "wet" DMSO or DMSO diluted with water.

Vortex vigorously for 30 seconds.

Sonicate in a water bath for 1-2 minutes.

Reasoning: Sonication breaks up non-covalent aggregates that may have formed during

lyophilization.

Inspect the solution. It should be perfectly clear and colorless. If cloudy, sonicate for another

1 minute.

Phase 4: Aliquoting & Storage
Divide the stock solution into small aliquots (e.g., 20-50 µL) in low-binding tubes.

Reasoning: Avoids repeated freeze-thaw cycles, which can induce aggregation even in

DMSO.

Seal tightly (Parafilm recommended).

Store at -20°C (stable for 3-6 months) or -80°C (stable for >1 year).

Visualization: Reconstitution Decision Tree
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Lyophilized Acetyl-Amylin (8-37)

Identify Sequence Variant

Human Sequence
(Amyloidogenic Risk: HIGH)

Rat Sequence (AC187)
(Amyloidogenic Risk: LOW)

Select Stock Solvent

100% DMSO (Recommended)
Prevents Fibrillation

Standard

50% Acetic Acid
(Alternative if DMSO prohibited)

Special Case

Water / PBS
(NOT RECOMMENDED)

Avoid!

Aliquot & Store
(-80°C)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on peptide sequence and stability

requirements.

Usage Guidelines: Dilution for Assays
When ready to use the peptide in a biological assay (e.g., cAMP accumulation, cell viability),

follow this "Dilution-Trigger" method to prevent precipitation.

Thaw the DMSO stock aliquot at room temperature.
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Prepare Assay Buffer: Ensure your buffer (e.g., Krebs-Ringer, PBS) is at the target

temperature (usually 37°C or RT).

Stepwise Dilution:

Do not add the stock directly to a large volume of static buffer.

Add the buffer to the peptide aliquot (if making an intermediate) or add the peptide to

rapidly stirring/vortexing buffer.

DMSO Limit: Keep the final DMSO concentration ≤ 1% (v/v) (ideally < 0.1%).

Example: Diluting a 1 mM stock 1:1000 yields 1 µM peptide in 0.1% DMSO. This is

generally non-toxic to cells and does not interfere with receptor binding.

Diagram: The "Dilution-Trigger" Workflow

1 mM Stock
(in DMSO)

Intermediate Dilution
(10-100 µM)

 1:10 to 1:100
(Keep DMSO <10%)

Working Solution
(1 nM - 1 µM)

 Dilute immediately
before use

Assay Buffer
(PBS/Media)

Click to download full resolution via product page

Caption: Two-step dilution strategy to minimize osmotic shock and precipitation.

Troubleshooting & Quality Control
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Issue Possible Cause Corrective Action

Cloudiness upon dilution
Peptide concentration too high

for aqueous solubility limit.

Reduce working concentration.

Ensure intermediate dilution

step (see Section 5).

Loss of Activity Adsorption to plasticware.

Use LoBind tubes. Add 0.1%

BSA to the assay buffer to

block non-specific binding

sites.

Inconsistent Results Freeze-thaw degradation.
Discard aliquot after one use.

Do not re-freeze.

Cytotoxicity (Control) DMSO toxicity.

Run a "Vehicle Control" (buffer

+ same % DMSO without

peptide) to normalize data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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